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This technical support center provides clinicians, researchers, and drug development

professionals with a comprehensive guide to the Developmental Coordination Disorder

Questionnaire (DCDQ), a key screening tool for Developmental Coordination Disorder (DCD).

Frequently Asked Questions (FAQs)
1. What is the Developmental Coordination Disorder Questionnaire (DCDQ)?

The Developmental Coordination Disorder Questionnaire (DCDQ) is a parent-completed

questionnaire designed to screen for motor coordination difficulties in children.[1][2] The current

version, known as the DCDQ'07, is a revised and more psychometrically robust instrument

intended for use with children aged 5 to 15 years.[1][3] It is a valuable tool to help identify

children who may have DCD.[2][4]

2. Who should complete the DCDQ?

The DCDQ was developed and validated for completion by parents, as they are typically most

familiar with their child's motor performance in everyday activities.[2][4] While some clinicians

and researchers have experimented with having teachers or both parents complete the

questionnaire, the scoring system was developed based on parental responses.[2][4] If multiple

perspectives are sought, it is recommended that the parent and teacher complete the form

together.[3]

3. How is the DCDQ'07 structured?
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The DCDQ'07 consists of 15 items that are grouped into three factors:[2][4]

Control During Movement: Assesses motor control while the child or an object is in motion.

Fine Motor and Handwriting: Focuses on tasks requiring fine motor skills and handwriting

abilities.

General Coordination: Evaluates overall coordination in various activities.

4. How is the DCDQ scored?

To score the DCDQ'07, you must first calculate the child's chronological age. Then, sum the

responses for all 15 items to obtain a total score, which will range from 15 to 75. This total

score is then compared to age-specific cutoff scores to determine if there is an indication of or

suspicion for DCD.[3][5]

Troubleshooting Guide
Q: What if a parent leaves some questions on the DCDQ unanswered?

A: The administration manual does not provide specific instructions for handling missing data. It

is recommended to follow up with the parent to see if they can provide a response for the

unanswered items. If this is not possible, the questionnaire's validity for that child may be

compromised, and this should be noted in the clinical report.

Q: How should I interpret a score that falls on the borderline between "Indication of, or Suspect

for, DCD" and "Probably not DCD"?

A: A borderline score should be interpreted with caution. It is important to consider other

factors, such as the clinician's observations, the child's developmental history, and information

from other assessments. In such cases, further motor testing is recommended to clarify the

child's motor coordination abilities.[2]

Q: Can the DCDQ be used for children with other developmental conditions, such as ADHD?

A: Yes, the DCDQ can be used with children who have other developmental conditions.[3]

Research has shown that the presence of ADHD was not associated with the DCDQ'07 score,

indicating little bias when using the questionnaire with this population.[3] The results, in
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conjunction with other test findings, can help differentiate between motor coordination

challenges and difficulties related to inattention.[3]

Data Presentation
Table 1: DCDQ'07 Interpretation of Total Scores

Chronological Age
Indication of or Suspect
for DCD (DCDQ Score)

Probably Not DCD (DCDQ
Score)

5 years 0 months to 7 years 11

months
15 to 46 47 to 75

8 years 0 months to 9 years 11

months
15 to 55 56 to 75

10 years 0 months to 15 years

0 months
15 to 57 58 to 75

Source: Adapted from the DCDQ'07 Administration Manual.[3][5]

Table 2: Sensitivity and Specificity of the DCDQ'07

Age Group Sensitivity Specificity

5 years 0 months to 7 years 11

months
75.0% 71.4%

8 years 0 months to 9 years 11

months
88.6% 66.7%

10 years 0 months to 15 years

0 months
88.5% 75.6%

Overall (adjusted for age) 84.6% 70.8%

Source: DCDQ'07 Administration Manual.[3]

Experimental Protocols
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Methodology for Utilizing the DCDQ'07

Obtain Consent: Obtain informed consent from the child's parent or legal guardian before

administering the questionnaire.

Provide Instructions: Clearly explain the purpose of the questionnaire to the parent. Instruct

them to compare their child's motor performance to that of their peers using the 5-point Likert

scale for each of the 15 items.[2][4]

Ensure Completion: Encourage the parent to answer all questions.

Calculate Chronological Age: Accurately calculate the child's chronological age in years and

months as of the date of questionnaire completion.[5][6]

Score the Questionnaire: Sum the scores for each of the 15 items to get a total score.[5]

Interpret the Score: Compare the total score to the appropriate age-related cutoff scores in

Table 1 to determine if the result is an "Indication of, or Suspect for, DCD" or "Probably not

DCD".[3][4][5]

Integrate with Other Findings: The DCDQ is a screening tool and should not be used in

isolation for diagnosis.[2][4] An indication of DCD on the questionnaire fulfills the requirement

for Criterion B of the DSM-5 diagnostic criteria for DCD.[2][4] However, a comprehensive

assessment by a qualified professional is necessary for a formal diagnosis.[7] This includes

standardized motor testing and a thorough developmental history.
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Administer DCDQ'07 to Parent

Calculate Child's Chronological Age

Sum Scores for All 15 Items to Get Total Score

Compare Total Score to Age-Specific Cutoff Scores

Score indicates 'Indication of, or Suspect for, DCD'

Score ≤ Cutoff

Score indicates 'Probably not DCD'

Score > Cutoff

Recommend Further Comprehensive Motor Assessment No Immediate Further Action for DCD Required

Integrate DCDQ Results with Clinical Observations and Other Assessments

Contributes to DSM-5 Diagnosis of DCD (Criterion B)
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Caption: DCDQ'07 interpretation workflow for clinicians.
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DSM-5 Diagnostic Criteria for DCD

A: Motor skills are significantly below
 the expected level for age.

B: Motor skill deficit significantly interferes
 with activities of daily living.

C: Onset of symptoms is in the early
 developmental period.

D: Motor deficits are not better explained by
 intellectual disability or other neurological conditions.

Standardized Motor Assessment
(e.g., MABC-2) DCDQ'07 provides evidence for Criterion B Developmental History Clinical Examination and

Differential Diagnosis

Click to download full resolution via product page

Caption: Role of DCDQ in DCD diagnostic criteria.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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